Cas no 2227756-24-1 (rac-(3R,4S)-1-(tert-butoxy)carbonyl-4-(4-chloro-3-methoxyphenyl)pyrrolidine-3-carboxylic acid)

• Product Name: rac-(3R,4S)-1-(tert-butoxy)carbonyl-4-(4-chloro-3-methoxyphenyl)pyrrolidine-3-carboxylic acid
• CAS No: 2227756-24-1
• MF: C₁₇H₂₂ClNO₅
• MW: 355.813284397125
• CID: 5859412
• PubChem ID: 165504801
• Update Time: 2025-06-09

rac-(3R,4S)-1-(tert-butoxy)carbonyl-4-(4-chloro-3-methoxyphenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-1-(tert-butoxy)carbonyl-4-(4-chloro-3-methoxyphenyl)pyrrolidine-3-carboxylic acid
• EN300-1454769
• rac-(3R,4S)-1-[(tert-butoxy)carbonyl]-4-(4-chloro-3-methoxyphenyl)pyrrolidine-3-carboxylic acid
• 2227756-24-1

• Inchi： 1S/C17H22ClNO5/c1-17(2,3)24-16(22)19-8-11(12(9-19)15(20)21)10-5-6-13(18)14(7-10)23-4/h5-7,11-12H,8-9H2,1-4H3,(H,20,21)/t11-,12+/m0/s1
• InChI Key： HNRTYEOTJXUQJW-NWDGAFQWSA-N
• SMILES： ClC1C=CC(=CC=1OC)[C@@H]1CN(C(=O)OC(C)(C)C)C[C@H]1C(=O)O

Computed Properties

• Exact Mass: 355.1186505g/mol
• Monoisotopic Mass: 355.1186505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 76.1Ų

Additional information on rac-(3R,4S)-1-(tert-butoxy)carbonyl-4-(4-chloro-3-methoxyphenyl)pyrrolidine-3-carboxylic acid

Comprehensive Overview of rac-(3R,4S)-1-(tert-butoxy)carbonyl-4-(4-chloro-3-methoxyphenyl)pyrrolidine-3-carboxylic acid (CAS No. 2227756-24-1)

The compound rac-(3R,4S)-1-(tert-butoxy)carbonyl-4-(4-chloro-3-methoxyphenyl)pyrrolidine-3-carboxylic acid (CAS No. 2227756-24-1) is a chiral pyrrolidine derivative with significant potential in pharmaceutical and agrochemical research. Its structural complexity, featuring a tert-butoxy carbonyl (Boc) protecting group and a 4-chloro-3-methoxyphenyl moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing enzyme inhibitors and receptor modulators, aligning with current trends in precision medicine and targeted drug discovery.

In recent years, the demand for chiral building blocks like rac-(3R,4S)-1-(tert-butoxy)carbonyl-4-(4-chloro-3-methoxyphenyl)pyrrolidine-3-carboxylic acid has surged, driven by advancements in asymmetric synthesis and catalysis. This compound’s stereochemical purity and functional group diversity enable its use in constructing complex molecular architectures, a key focus in modern medicinal chemistry. Its CAS No. 2227756-24-1 is frequently searched in scientific databases, reflecting its relevance in high-impact research areas such as neurodegenerative disease therapeutics and crop protection agents.

From a synthetic perspective, the Boc-protected pyrrolidine core of this compound offers stability during multi-step reactions, while the carboxylic acid functionality allows for further derivatization. This versatility addresses common challenges in small-molecule drug development, where structural optimization is critical for improving pharmacokinetic properties. Notably, the 4-chloro-3-methoxyphenyl substituent contributes to enhanced lipophilicity and target binding affinity, traits highly sought after in lead compound optimization.

Environmental and regulatory considerations also play a role in the compound’s applications. With growing emphasis on green chemistry, researchers are exploring sustainable methods to produce rac-(3R,4S)-1-(tert-butoxy)carbonyl-4-(4-chloro-3-methoxyphenyl)pyrrolidine-3-carboxylic acid, such as biocatalysis or flow chemistry. These approaches align with global initiatives to reduce waste and energy consumption in chemical manufacturing, making this compound a case study for eco-friendly synthesis strategies.

In summary, rac-(3R,4S)-1-(tert-butoxy)carbonyl-4-(4-chloro-3-methoxyphenyl)pyrrolidine-3-carboxylic acid (CAS No. 2227756-24-1) exemplifies the intersection of innovation and practicality in contemporary chemical research. Its multifaceted applications—from drug discovery to agrochemical design—underscore its importance in addressing pressing scientific and societal challenges. As interest in chiral intermediates and sustainable synthesis continues to rise, this compound is poised to remain a focal point in cutting-edge research.